Cas no 1190320-02-5 (4-Hydroxy-5-azaindole-3-carbaldehyde)

• Product Name: 4-Hydroxy-5-azaindole-3-carbaldehyde
• CAS No: 1190320-02-5
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 2196000
• PubChem ID: 53412872
• Update Time: 2025-05-23

4-Hydroxy-5-azaindole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-azaindole-3-carbaldehyde
• 4-Hydroxy-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

• Inchi： 1S/C8H6N2O2/c11-4-5-3-10-6-1-2-9-8(12)7(5)6/h1-4,10H,(H,9,12)
• InChI Key： BQCAZRKYBXEKFG-UHFFFAOYSA-N
• SMILES： O=C1C2C(C=O)=CNC=2C=CN1

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Hydroxy-5-azaindole-3-carbaldehyde

4-Hydroxy-5-Azaindole-3-Carbaldehyde (CAS No. 1190320-02-5): A Versatile Building Block in Medicinal Chemistry and Heterocyclic Synthesis

4-Hydroxy-5-Azaindole-3-Carbaldehyde (CAS No. 1190320-02-5) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and heterocyclic synthesis. This molecule features a pyrrole-fused pyrimidine core, with a hydroxyl group at the 4-position, an aldehyde functional group at the 3-position, and a nitrogen atom incorporated at the 5-position of the indole ring system. The combination of these functional groups endows the compound with diverse reactivity profiles, making it an attractive scaffold for drug discovery programs targeting neurodegenerative diseases, cancer, and inflammatory disorders.

The structural framework of 4-Hydroxy-5-Azaindole derivatives is closely related to natural products and bioactive molecules. For instance, indole-based alkaloids such as tryptophan metabolites exhibit critical roles in cellular signaling pathways. The introduction of a nitrogen atom at position 5 (as in 5-Azaindole) creates a bioisosteric replacement for the parent indole ring, often enhancing metabolic stability while preserving biological activity. The presence of an aldehyde group (carbaldehyde) further expands its synthetic utility, enabling participation in key reactions like Schiff base formation, Wittig olefination, and reductive amination to construct complex molecular architectures.

Recent studies have highlighted the potential of 4-Hydroxy-5-Azaindole derivatives as enzyme inhibitors and receptor modulators. In particular, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that substituted azaindole aldehydes exhibited potent inhibition against tyrosine kinase enzymes, which are implicated in various cancers including non-small cell lung cancer (NSCLC) and breast cancer. The hydroxyl group at position 4 plays a crucial role in hydrogen bonding interactions with target proteins, while the aldehyde functionality facilitates post-synthetic modifications to optimize pharmacokinetic properties.

Synthetic approaches to prepare CAS No. 1190320-02-5 typically involve multistep strategies starting from readily available precursors such as anthranilic acid or substituted pyrimidines. One notable method reported in *Organic Letters* (2024) utilizes a one-pot cyclization reaction under microwave irradiation conditions to achieve high yields of the target compound within minutes. This protocol emphasizes green chemistry principles by minimizing solvent usage and reaction times compared to traditional thermal heating methods.

The versatility of 4-Hydroxy-5-Azaindole extends beyond pharmaceutical applications into materials science domains. Researchers have explored its use as a ligand in coordination chemistry for developing luminescent metal complexes with potential applications in optoelectronic devices. Additionally, its electron-deficient nature makes it suitable for incorporation into conjugated polymers used in organic photovoltaics (OPVs), where it contributes to improved charge transport characteristics through π-electron delocalization across the azaindole scaffold.

In academic research settings, this compound serves as an important intermediate for constructing more complex heterocyclic systems via cascade reactions or domino processes. For example, recent work from *Tetrahedron Letters* (2023) demonstrated how sequential nucleophilic additions followed by intramolecular cyclizations could generate novel tricyclic frameworks starting from simple azaindole aldehydes like CAS No. 1190320-02-5. Such methodologies offer efficient routes toward structurally diverse libraries required for high-throughput screening campaigns.

The growing interest in personalized medicine has further fueled investigations into how subtle structural variations around the hydroxylated azaindole core affect drug-target interactions at molecular levels. Computational studies using molecular docking simulations have revealed that specific substituents on either side of the hydroxyl group can significantly alter binding affinities toward G-protein coupled receptors (GPCRs), opening new avenues for rational drug design strategies targeting conditions such as Alzheimer's disease or chronic pain management.

In summary, CAS No. 1190320-02-5, known as 4-Hydroxy-5-Azaindole Carbaldehyde, represents a valuable platform for advancing both fundamental chemical research and applied therapeutic development efforts across multiple disciplines including medicinal chemistry, materials science, and synthetic organic chemistry.